molecular formula C10H11NO B1252864 2-methyl-2,3-dihydroquinolin-4(1H)-one CAS No. 30448-37-4

2-methyl-2,3-dihydroquinolin-4(1H)-one

Cat. No. B1252864
CAS RN: 30448-37-4
M. Wt: 161.2 g/mol
InChI Key: KTJXYZFZRRYVJJ-UHFFFAOYSA-N
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Description

Quinoline-based compounds have been studied for their potential as α-glucosidase inhibitors . These compounds have shown significant α-glucosidase inhibition, which could make them potential candidates for further study as new anti-diabetic agents .


Synthesis Analysis

In one study, 18 novel quinoline-based-benzo[d]imidazole derivatives were synthesized . The synthesis process involved various chemical reactions and resulted in a series of compounds with different properties .


Chemical Reactions Analysis

The quinoline-based compounds were screened for their α-glucosidase inhibitory potential . All compounds in the series showed significant α-glucosidase inhibition, with IC 50 values in the range of 3.2±0.3–185.0±0.3 µM .

Scientific Research Applications

Analytical Chemistry

In analytical chemistry, derivatives of this compound might be used as fluorescent or chromogenic agents for the detection of specific ions or molecules. This application is crucial for developing new diagnostic tools and sensors.

Each of these applications leverages the unique chemical properties of 2,3-dihydro-2-methyl-4(1H)-quinolinone , demonstrating its versatility and potential across various fields of scientific research. While the current web search did not yield specific examples of research involving this compound, the applications mentioned are based on the typical roles that similar heterocyclic compounds play in scientific research .

Mechanism of Action

The most potent derivative against α-glucosidase was found to be a competitive type inhibitor . A molecular docking study revealed the effective binding interactions of this compound with the active site of the α-glucosidase enzyme .

Future Directions

The results of the study indicate that the designed quinoline-based compounds have the potential to be further studied as new anti-diabetic agents . This suggests that there could be future research directions in optimizing these compounds and studying their effects in more detail.

properties

IUPAC Name

2-methyl-2,3-dihydro-1H-quinolin-4-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H11NO/c1-7-6-10(12)8-4-2-3-5-9(8)11-7/h2-5,7,11H,6H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KTJXYZFZRRYVJJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CC(=O)C2=CC=CC=C2N1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H11NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50499809
Record name 2-Methyl-2,3-dihydroquinolin-4(1H)-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50499809
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

161.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

30448-37-4
Record name 2-Methyl-2,3-dihydroquinolin-4(1H)-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50499809
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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